
Application Note: Quantification of
Trimethylazanium (Choline) in Biological Fluids

by LC-MS/MS

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Trimethylazanium

Cat. No.: B1229207 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trimethylazanium, commonly known as choline, is an essential nutrient vital for numerous

physiological processes, including neurotransmitter synthesis, cell membrane signaling, and

lipid transport. Its metabolism is intricately linked with the gut microbiome and cardiovascular

health. Accurate quantification of choline and its metabolites in biological fluids is crucial for

understanding its role in health and disease, and for the development of novel therapeutics.

This application note provides a detailed protocol for the sensitive and specific quantification of

trimethylazanium in biological matrices using Liquid Chromatography with tandem Mass

Spectrometry (LC-MS/MS).

Experimental Protocols
This section details the methodologies for sample preparation and LC-MS/MS analysis for the

quantification of trimethylazanium in plasma and urine.

Sample Preparation
A simple and efficient protein precipitation method is employed for the extraction of

trimethylazanium from biological fluids.
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Materials:

Biological fluid (e.g., human plasma, urine)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Water with 0.1% formic acid, LC-MS grade

Trimethylazanium (Choline) chloride standard

Trimethylazanium-d9 (Choline-d9) chloride internal standard (IS)

Microcentrifuge tubes (1.5 mL)

Pipettes and tips

Vortex mixer

Centrifuge

Procedure for Plasma:

Thaw plasma samples on ice.

In a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

Add 10 µL of internal standard working solution (e.g., 1 µg/mL of Choline-d9 in 50% MeOH).

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1229207?utm_src=pdf-body
https://www.benchchem.com/product/b1229207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Acetonitrile with

0.1% formic acid).

Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Procedure for Urine:

Thaw urine samples on ice.

Centrifuge the urine sample at 2,000 x g for 5 minutes to remove particulate matter.

In a 1.5 mL microcentrifuge tube, dilute 50 µL of the urine supernatant 1:10 with LC-MS

grade water.

Add 10 µL of the internal standard working solution.

Vortex the mixture for 30 seconds.

Transfer the diluted sample to an autosampler vial for analysis.

LC-MS/MS Analysis
Hydrophilic Interaction Liquid Chromatography (HILIC) is utilized for the separation of the polar

trimethylazanium molecule, followed by detection using a tandem mass spectrometer.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (e.g., QTRAP® system)

HILIC column (e.g., Phenomenex Luna HILIC, 2.0 x 100 mm, 3 µm)

LC Conditions:
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Parameter Value

Column Phenomenex Luna HILIC, 2.0 x 100 mm, 3 µm

Mobile Phase A
10 mM Ammonium Formate in Water with 0.1%

Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
95% B to 50% B over 5 min, hold at 50% B for 2

min, return to 95% B and equilibrate for 3 min

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 5 µL

MS/MS Conditions:

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Curtain Gas 30 psi

IonSpray Voltage 5500 V

Temperature 500°C

Nebulizer Gas (GS1) 50 psi

Heater Gas (GS2) 50 psi

MRM Transitions:
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Trimethylazanium 104.1 60.1 35

Trimethylazanium-d9

(IS)
113.1 69.1 35

Data Presentation
The following tables summarize the quantitative performance of the described LC-MS/MS

method for the analysis of trimethylazanium.

Table 1: Method Validation Summary
This table presents the key validation parameters for the quantification of trimethylazanium in

human plasma.

Parameter Result

Linearity (r²) > 0.995

Calibration Range 0.1 - 50 µM

Lower Limit of Quantification (LLOQ) 0.1 µM

Intra-day Precision (%CV) < 10%

Inter-day Precision (%CV) < 15%

Accuracy (%RE) ± 15%

Recovery 90% - 110%

Table 2: Typical Concentrations in Biological Fluids
This table provides a reference for the expected concentration ranges of trimethylazanium in

healthy individuals.
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Biological Fluid Concentration Range (µM)

Human Plasma 7 - 15

Human Urine 50 - 500

Mandatory Visualization
The following diagrams illustrate the experimental workflow and a relevant biological pathway

involving trimethylazanium.

Caption: Experimental workflow for trimethylazanium quantification.

To cite this document: BenchChem. [Application Note: Quantification of Trimethylazanium
(Choline) in Biological Fluids by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229207#quantification-of-trimethylazanium-in-
biological-fluids-by-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1229207?utm_src=pdf-body
https://www.benchchem.com/product/b1229207?utm_src=pdf-body
https://www.benchchem.com/product/b1229207#quantification-of-trimethylazanium-in-biological-fluids-by-lc-ms-ms
https://www.benchchem.com/product/b1229207#quantification-of-trimethylazanium-in-biological-fluids-by-lc-ms-ms
https://www.benchchem.com/product/b1229207#quantification-of-trimethylazanium-in-biological-fluids-by-lc-ms-ms
https://www.benchchem.com/product/b1229207#quantification-of-trimethylazanium-in-biological-fluids-by-lc-ms-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1229207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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